beta-Caryophyllinic acid
beta-Caryophyllinic acid
Brand Name:
Vulcanchem
CAS No.:
957055-11-7
VCID:
VC0031554
InChI:
InChI=1S/C14H22O4/c1-9(4-6-12(15)16)10-8-14(2,3)11(10)5-7-13(17)18/h10-11H,1,4-8H2,2-3H3,(H,15,16)(H,17,18)/t10-,11-/m1/s1
SMILES:
CC1(CC(C1CCC(=O)O)C(=C)CCC(=O)O)C
Molecular Formula:
C14H22O4
Molecular Weight:
254.326
beta-Caryophyllinic acid
CAS No.: 957055-11-7
Cat. No.: VC0031554
Molecular Formula: C14H22O4
Molecular Weight: 254.326
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 957055-11-7 |
|---|---|
| Molecular Formula | C14H22O4 |
| Molecular Weight | 254.326 |
| IUPAC Name | 4-[(1S,2R)-2-(2-carboxyethyl)-3,3-dimethylcyclobutyl]pent-4-enoic acid |
| Standard InChI | InChI=1S/C14H22O4/c1-9(4-6-12(15)16)10-8-14(2,3)11(10)5-7-13(17)18/h10-11H,1,4-8H2,2-3H3,(H,15,16)(H,17,18)/t10-,11-/m1/s1 |
| Standard InChI Key | IYTMEDMFNUDFPT-GHMZBOCLSA-N |
| SMILES | CC1(CC(C1CCC(=O)O)C(=C)CCC(=O)O)C |
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